molecular formula C12H16N2 B8813648 (1R,5S,6s)-3-Benzyl-3-azabicyclo[3.1.0]hexan-6-amine

(1R,5S,6s)-3-Benzyl-3-azabicyclo[3.1.0]hexan-6-amine

Cat. No.: B8813648
M. Wt: 188.27 g/mol
InChI Key: AWZOKHOIEDMSLL-FOSCPWQOSA-N
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Description

(1R,5S,6s)-3-Benzyl-3-azabicyclo[3.1.0]hexan-6-amine is a useful research compound. Its molecular formula is C12H16N2 and its molecular weight is 188.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H16N2

Molecular Weight

188.27 g/mol

IUPAC Name

(1S,5R)-3-benzyl-3-azabicyclo[3.1.0]hexan-6-amine

InChI

InChI=1S/C12H16N2/c13-12-10-7-14(8-11(10)12)6-9-4-2-1-3-5-9/h1-5,10-12H,6-8,13H2/t10-,11+,12?

InChI Key

AWZOKHOIEDMSLL-FOSCPWQOSA-N

Isomeric SMILES

C1[C@@H]2[C@@H](C2N)CN1CC3=CC=CC=C3

Canonical SMILES

C1C2C(C2N)CN1CC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 3-benzyl-6-nitro-3-azabicyclo[3.1.0]hexane (4.00 g) and a catalytic amount of Raney nickel in MeOH was added slowly a solution of 98% H2NNH2—H2O (70 mL) at rt. The mixture was stirred for 5 h at room temperature and filtered. The filtrate was concentrated in vacuo to give the title compound as brown oil (3.60 g) and the crude product was used for the next step without further purification. The compound was characterized by the following spectroscopic data: MS (ESI, pos. ion) m/z: 204.3 (M+1).
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